Cas no 1486-66-4 (7,3',4'-Trihydroxy-3,5-dimethoxyflavone)

• Product Name: 7,3',4'-Trihydroxy-3,5-dimethoxyflavone
• CAS No: 1486-66-4
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 152866
• PubChem ID: 5489501
• Update Time: 2025-10-29

7,3',4'-Trihydroxy-3,5-dimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-7-hydroxy-3,5-dimethoxy-
• 2-(3,4-dihydroxyphenyl)-7-hydroxy-3,5-dimethoxychromen-4-one
• 3,5-DIMETHOXY-7,3',4'-TRIHYDROXYFLAVONE
• 2-(3,4-Dihydroxyphenyl)-7-hydroxy-3,5-dimethoxy-4H-1-benzopyran-4-one
• 2-(3,4-Dihydroxy-phenyl)-7-hydroxy-3,5-dimethoxy-4H-chromen-4-on
• 2-(3,4-dihydroxyphenyl)-7-hydroxy-3,5-dimethoxy-4H-chromen-4-one
• 2-(3,4-dihydroxy-phenyl)-7-hydroxy-3,5-dimethoxy-chromen-4-one
• 3,5-Di-O-methylquercetin
• 3,5-O-dimethylquercetin
• Caryatin
• Quercetin-3,5-dimethylether
• QUERCETIN 3,5-DIMETHYL ETHER
• 3',4',7-Trihydroxy-3,5-dimethoxyflavone
• 7,3',4'-TRIHYDROXY-3,5-DIMETHOXYFLAVONE
• HY-N10602
• LMPK12112730
• DTXSID60164031
• Di-O-Methylquercetin, 3,5-
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-7-hydroxy-3,5-dimethoxy-
• CHEBI:174457
• SCHEMBL11149169
• CS-0616921
• 1486-66-4
• 2-(3,4-Dihydroxyphenyl)-7-hydroxy-3,5-dimethoxy-4H-1-benzopyran-4-one, 9CI
• AKOS040763288
• AT4UXB9ZR8
• CHEMBL2043331
• DA-69881
• G90547
• 7,3',4'-Trihydroxy-3,5-dimethoxyflavone

• Inchi： 1S/C17H14O7/c1-22-12-6-9(18)7-13-14(12)15(21)17(23-2)16(24-13)8-3-4-10(19)11(20)5-8/h3-7,18-20H,1-2H3
• InChI Key： AOFQCVDYMNHCKD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C=2)O)O)=C(C(C2C(=CC(=CC1=2)O)OC)=O)OC

Computed Properties

• Exact Mass: 330.07400
• Monoisotopic Mass: 330.073953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 2.3

Experimental Properties

• Density: 1.55
• Boiling Point: 658.9°Cat760mmHg
• Flash Point: 247.3°C
• Refractive Index: 1.7
• PSA: 109.36000
• LogP: 2.59400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 5-O-methylated flavonoids

Additional information on 7,3',4'-Trihydroxy-3,5-dimethoxyflavone

Exploring the Potential of 7,3',4'-Trihydroxy-3,5-dimethoxyflavone (CAS No. 1486-66-4): A Comprehensive Overview

In the realm of natural flavonoids, 7,3',4'-Trihydroxy-3,5-dimethoxyflavone (CAS No. 1486-66-4) stands out as a compound of significant scientific interest. This unique polymethoxyflavone has garnered attention for its potential health benefits and diverse applications in nutraceuticals and functional foods. With the growing consumer demand for plant-derived bioactive compounds, researchers are increasingly focusing on the properties and mechanisms of action of this fascinating molecule.

The chemical structure of 7,3',4'-Trihydroxy-3,5-dimethoxyflavone features a characteristic flavonoid backbone with specific hydroxyl and methoxy substitutions that contribute to its biological activity. These structural attributes make it particularly interesting for studies related to oxidative stress management and cellular protection. Recent searches in scientific databases reveal a surge in queries about "natural antioxidants in flavonoids" and "health benefits of polymethoxyflavones," indicating strong public and research interest in this category of compounds.

One of the most compelling aspects of 7,3',4'-Trihydroxy-3,5-dimethoxyflavone is its potential role in supporting metabolic health. With the global rise in metabolic disorders and increasing searches for "natural compounds for metabolic support," this flavonoid has become a subject of numerous preclinical investigations. Its interaction with various cellular pathways suggests possible applications in maintaining healthy metabolic functions, though more clinical research is needed to fully understand its effects in humans.

The compound's solubility characteristics and stability profile make it suitable for various formulation approaches in the nutraceutical industry. Manufacturers searching for "stable flavonoid formulations" or "bioavailable polymethoxyflavones" often encounter this compound in their research. Its moderate lipophilicity, conferred by the methoxy groups, may influence its absorption and distribution in biological systems, a topic frequently explored in pharmacokinetic studies.

In botanical research, 7,3',4'-Trihydroxy-3,5-dimethoxyflavone serves as an important marker compound for certain plant species. Herbal supplement companies and researchers looking for "authentic botanical markers" or "standardized flavonoid extracts" often include this compound in their analytical protocols. The presence and concentration of this flavonoid can help verify the authenticity and quality of plant-derived products, addressing growing consumer concerns about supplement adulteration.

Recent advances in analytical techniques have improved our ability to study 7,3',4'-Trihydroxy-3,5-dimethoxyflavone in complex matrices. With increasing searches for "HPLC methods for flavonoid analysis" and "LC-MS quantification of polymethoxyflavones," the scientific community has developed sensitive and specific methods to detect and quantify this compound in various samples. These technological developments have facilitated more accurate research into its bioavailability and metabolism.

The safety profile of 7,3',4'-Trihydroxy-3,5-dimethoxyflavone is another area of active investigation. As consumers increasingly search for "safety of natural flavonoids" and "toxicity studies on plant compounds," researchers are conducting systematic evaluations of this molecule. Current evidence suggests a favorable safety profile at physiological concentrations, though comprehensive toxicological assessments continue to refine our understanding of its long-term effects.

From a commercial perspective, the market for specialized flavonoids like 7,3',4'-Trihydroxy-3,5-dimethoxyflavone is expanding. Industry reports tracking "flavonoid market growth" and "demand for rare phytochemicals" indicate steady interest in such compounds. While still considered a niche product compared to more common flavonoids, its unique properties position it well for potential applications in premium nutraceutical formulations.

Future research directions for 7,3',4'-Trihydroxy-3,5-dimethoxyflavone may focus on its potential synergistic effects with other bioactive compounds. With growing interest in "flavonoid combinations" and "plant compound synergies," researchers are exploring how this molecule interacts with other phytochemicals to potentially enhance biological activities. Such studies could open new avenues for innovative product development in the functional food and dietary supplement sectors.

In conclusion, 7,3',4'-Trihydroxy-3,5-dimethoxyflavone (CAS No. 1486-66-4) represents an intriguing subject of scientific inquiry with promising applications. As research continues to unravel its full potential, this compound may find increasing use in various health-oriented products. The combination of its unique chemical structure, biological activities, and commercial viability makes it a flavonoid worth watching in the evolving landscape of natural bioactive compounds.